Cas no 39736-26-0 (1-4-amino-2-(methylsulfanyl)-1,3-thiazol-5-ylethan-1-one)

• Product Name: 1-4-amino-2-(methylsulfanyl)-1,3-thiazol-5-ylethan-1-one
• CAS No: 39736-26-0
• MF: C₆H₈N₂OS₂
• MW: 188.270518302917
• MDL: MFCD00266087
• CID: 298319
• PubChem ID: 816711
• Update Time: 2025-06-10

1-4-amino-2-(methylsulfanyl)-1,3-thiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-2-(methylthio)thiazol-5-yl)ethanone
• 1-(4-amino-2-methylsulfanyl-1,3-thiazol-5-yl)ethanone
• 1-[4-Amino-2-(methylthio)-5-thiazolyl]-ethanone
• Ethanone,1-[4-amino-2-(methylthio)-5-thiazolyl]-
• 4-amino-2-methylthio-5-thiazolyl methyl ketone
• 4-amino-5-acetyl-2-methylthio-thiazole
• 39736-26-0
• MFCD00266087
• 1-[4-amino-2-(methylsulfanyl)-1,3-thiazol-5-yl]ethanone
• 1-[4-amino-2-(methylsulfanyl)-1,3-thiazol-5-yl]ethanone, AldrichCPR
• 1-[4-Amino-2-(methylsulfanyl)-1,3-thiazol-5-yl]ethan-1-one
• NS-01720
• 1-[4-Amino-2-(methylthio)-5-thiazolyl]ethanone
• AA-516/25012131
• EN300-156832
• CS-0235442
• 1-(4-amino-2-(methylthio)thiazol-5-yl)ethan-1-one
• SCHEMBL1514147
• DTXSID50355693
• AKOS004902953
• UGESPDZKMNQVRQ-UHFFFAOYSA-N
• FT-0607157
• 1-4-amino-2-(methylsulfanyl)-1,3-thiazol-5-ylethan-1-one

• MDL： MFCD00266087
• Inchi： 1S/C6H8N2OS2/c1-3(9)4-5(7)8-6(10-2)11-4/h7H2,1-2H3
• InChI Key： UGESPDZKMNQVRQ-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(C)=O)N)SC

Computed Properties

• Exact Mass: 188.00800
• Monoisotopic Mass: 188.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 366.9°Cat760mmHg
• Flash Point: 175.7°C
• Refractive Index: 1.626
• PSA: 109.52000
• LogP: 2.23100

1-4-amino-2-(methylsulfanyl)-1,3-thiazol-5-ylethan-1-one Security Information

• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-4-amino-2-(methylsulfanyl)-1,3-thiazol-5-ylethan-1-one

Comprehensive Overview of 1-4-amino-2-(methylsulfanyl)-1,3-thiazol-5-ylethan-1-one (CAS No. 39736-26-0)

The compound 1-4-amino-2-(methylsulfanyl)-1,3-thiazol-5-ylethan-1-one, identified by its CAS No. 39736-26-0, is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. This thiazole derivative has garnered attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industries are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial and antiviral agents, aligning with the growing global demand for novel therapeutics.

One of the key features of 1-4-amino-2-(methylsulfanyl)-1,3-thiazol-5-ylethan-1-one is its thiazole ring, a heterocyclic structure known for its versatility in medicinal chemistry. The presence of both amino and methylsulfanyl functional groups enhances its reactivity, enabling it to participate in various chemical transformations. This adaptability has made it a focal point in synthetic organic chemistry, where it serves as a building block for more complex molecules. Recent studies have highlighted its role in the design of enzyme inhibitors, a hot topic in the fight against resistant pathogens.

In the context of green chemistry and sustainable synthesis, CAS No. 39736-26-0 has been investigated for its potential to reduce environmental impact. Researchers are optimizing its production processes to minimize waste and energy consumption, addressing the increasing consumer and regulatory focus on eco-friendly practices. This aligns with the broader trend of sustainable pharmaceuticals, a frequently searched topic in scientific and industrial circles.

The compound’s applications extend beyond pharmaceuticals. In agrochemical research, 1-4-amino-2-(methylsulfanyl)-1,3-thiazol-5-ylethan-1-one has shown promise as a precursor for crop protection agents. Its structural motifs are being explored for their ability to disrupt pest life cycles, offering a potential alternative to traditional pesticides. This is particularly relevant given the rising interest in precision agriculture and reduced chemical footprints in farming.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 39736-26-0, ensuring its purity and stability. These methods are critical for quality control in industrial settings, where consistency is paramount. The compound’s stability under various conditions is also a subject of ongoing research, as it influences its shelf life and handling requirements.

From a commercial perspective, the demand for 1-4-amino-2-(methylsulfanyl)-1,3-thiazol-5-ylethan-1-one is driven by its utility in high-value chemical synthesis. Suppliers and manufacturers are increasingly listing it in catalogs, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 39736-26-0 serves as a unique identifier, facilitating global trade and regulatory compliance.

In summary, 1-4-amino-2-(methylsulfanyl)-1,3-thiazol-5-ylethan-1-one is a multifaceted compound with broad applications in science and industry. Its relevance to drug discovery, sustainable chemistry, and agrochemical innovation positions it as a compound of significant interest. As research continues to uncover its potential, its role in addressing contemporary challenges in health and agriculture is likely to expand.